2-(6-Bromopyridin-2-yl)benzonitrile

• CAS No.: 463335-82-2
• Molecular Formula: C12H7BrN2
• Molecular Weight: 259.10 g/mol
• IUPAC Name: 2-(6-bromopyridin-2-yl)benzonitrile
• InChI: InChI=1S/C12H7BrN2/c13-12-7-3-6-11(15-12)10-5-2-1-4-9(10)8-14/h1-7H
• InChI Key: PGIIHMMVDLGRKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)C2=NC(=CC=C2)Br

Description

2-(6-Bromopyridin-2-yl)benzonitrile is a useful research compound. Its molecular formula is C12H7BrN2 and its molecular weight is 259.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 2,6-dibromopyridine (2.07 g, 8.7 mmol), 2-(4,4,5,5-tetramethyl[1,3,2]-dioxaborolan-2-yl)benzonitrile (prepared as described in Tetrahedron (2001), 57(49), 9813-9816, 3.00 g, 13 mmol) and potassium phosphate (3.71 g, 17 mmol) in DMF (40 mL) was degassed with nitrogen. Tetrakis(triphenylphosphine)palladium(0) (303 mg, 0.26 mmol) was added, the mixture was degassed as before, and was then stirred at 80° C. under nitrogen overnight. The mixture was partitioned between water and ethyl acetate, and the resulting aqueous layer was washed with ethyl acetate (2×100 mL). The combined organic layers were washed with water (1×100 mL) and saturated sodium chloride solution (1×100 mL), then were dried over magnesium sulfate and concentrated in vacuo. The residual material was purified by flash chromatography on silica gel, eluting with 50% ethyl acetate in isohexane, affording 2-(6-bromopyridin-2-yl)benzonitrile as a solid (680 mg, 30%). δH (400 MHz, CDCl3) 7.51-7.57 (2H, m), 7.68-7.73 (2H, m), 7.80 (2H, d, J 7.7), 7.91 (1H, dd, J 0.7 and 7.7).